Cas no 1105194-65-7 (7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine)

• Product Name: 7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine
• CAS No: 1105194-65-7
• MF: C₁₃H₁₅ClN₂O₂S
• MW: 298.788400888443
• MDL: MFCD11986969
• CID: 4560663
• PubChem ID: 43969135
• Update Time: 2025-06-07

7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-4-methoxy-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine
• 2-Benzothiazolamine, 7-chloro-4-methoxy-N-[(tetrahydro-2-furanyl)methyl]-
• 7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine

• MDL： MFCD11986969
• Inchi： 1S/C13H15ClN2O2S/c1-17-10-5-4-9(14)12-11(10)16-13(19-12)15-7-8-3-2-6-18-8/h4-5,8H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key： GZZGAKLJXTZZHB-UHFFFAOYSA-N
• SMILES： S1C2=C(Cl)C=CC(OC)=C2N=C1NCC1CCCO1

Additional information on 7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine

Introduction to 7-Chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine (CAS No. 1105194-65-7)

7-Chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine (CAS No. 1105194-65-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anticancer properties. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine is characterized by a benzothiazole core with specific substituents. The presence of a chloro group at the 7-position and a methoxy group at the 4-position imparts unique chemical properties and biological activities. The N-substituent, specifically the (oxolan-2-yl)methyl group, further enhances the compound's pharmacological profile by influencing its solubility and bioavailability.

The synthesis of 7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-methoxybenzothiazole with an appropriate chlorinating agent to introduce the chloro group at the 7-position. Subsequently, the N-substitution is achieved through a nucleophilic substitution reaction with (oxolan-2-yl)methylamine. Recent advancements in green chemistry have led to the development of more environmentally friendly and cost-effective synthesis methods, which are crucial for large-scale production.

In terms of biological activities, 7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine has shown promising results in various preclinical studies. One notable application is its potential as an antifungal agent. Research has demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The anticancer activity is attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells. Additionally, it has been found to exhibit synergistic effects when used in combination with other chemotherapeutic agents, making it a promising candidate for cancer therapy.

The pharmacokinetic properties of 7-chloro-4-methoxy-N-[(oxolan-2-yl)methyl]-1,3-benzothiazol-2-amine have been extensively studied to optimize its therapeutic use. Research has shown that this compound has favorable absorption and distribution profiles, with good bioavailability after oral administration. Its metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted via urine and feces. Understanding these pharmacokinetic parameters is crucial for designing effective dosing regimens and minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-chloro-4-methoxy-N-((oxolan--2--y)methyl)-1,3-benzothiazol--2-amine in various therapeutic settings. Preliminary results from phase I trials have indicated that this compound is well-tolerated by patients with minimal adverse effects. Phase II trials are focused on assessing its therapeutic efficacy in specific patient populations, such as those with refractory fungal infections or advanced-stage cancers.

In conclusion, 7-chloro--methoxy-N-((oxolan--2--y)methyl)-1,3-benzothiazol--2-amine (CAS No. 1105194--65--7)